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Compound of Interest

Compound Name: Disperse Red 74

Cat. No.: B3029303

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectral properties of Disperse Red
74, a monoazo dye. The primary focus of this document is its maximum absorption wavelength
(Amax), a critical parameter for many of its applications. This guide also details the standard
experimental protocol for determining this value and presents a logical workflow for its
characterization.

Core Properties of Disperse Red 74

Disperse Red 74 is a synthetic organic colorant belonging to the disperse class of dyes. These
dyes are characterized by their low solubility in water and are primarily used for dyeing
hydrophobic fibers such as polyester.
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Property Value Source

Maximum Absorption

Wavelength (Amax) 496 nm [Hi2]
Molecular Formula C22H25N507 [1]
Molar Mass 471.4632 g/mol [1]
Appearance Purple-sauce colored powder [1]
Solubility Soluble in ethanol and acetone  [1][2]
Dye Class Monoazo [2][3]

Experimental Protocol: Determination of Maximum
Absorption Wavelength (Amax)

The maximum absorption wavelength of Disperse Red 74 is determined using Ultraviolet-
Visible (UV-Vis) spectroscopy. This technique measures the absorption of light in the ultraviolet
and visible regions of the electromagnetic spectrum by a sample.

Objective: To determine the wavelength at which Disperse Red 74 exhibits maximum
absorbance in a given solvent.

Materials and Equipment:

» Disperse Red 74

o Ethanol (or another suitable solvent like acetone)
e Volumetric flasks

o Pipettes

e Quartz cuvettes

e Double-beam UV-Vis spectrophotometer
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Procedure:

e Preparation of Stock Solution: Accurately weigh a small amount of Disperse Red 74 and
dissolve it in a known volume of ethanol in a volumetric flask to prepare a stock solution of a
specific concentration.

» Preparation of Working Solutions: Prepare a series of dilutions from the stock solution to
obtain working solutions of varying concentrations.

e Spectrophotometer Setup:
o Turn on the spectrophotometer and allow it to warm up for the recommended time.
o Set the wavelength range for scanning (e.g., from 300 nm to 700 nm).

o Blank Measurement: Fill a quartz cuvette with the solvent (ethanol) to be used as a blank.
Place the cuvette in the reference beam of the spectrophotometer to calibrate the instrument
and zero the absorbance.

e Sample Measurement:

o Rinse a second quartz cuvette with one of the working solutions of Disperse Red 74 and
then fill it with the same solution.

o Place the sample cuvette in the sample beam of the spectrophotometer.
o Data Acquisition:

o Initiate the scan. The spectrophotometer will measure the absorbance of the sample
across the specified wavelength range.

o The resulting spectrum will show a peak at the wavelength of maximum absorption
(Amax).

e Analysis: Identify the wavelength corresponding to the highest absorbance value on the
spectrum. This is the Amax for Disperse Red 74 in the chosen solvent. For Disperse Red
74, this peak is expected at approximately 496 nm.[1][2]
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Workflow for Spectral Characterization of Disperse
Red 74

The following diagram illustrates a typical workflow for the synthesis and spectral
characterization of a disperse dye such as Disperse Red 74.

Workflow for Synthesis and Spectral Characterization of Disperse Red 74

Synthesis of Disperse Red 74

Purification and Isolation

Structural Characterization

(e.g., NMR, FT-IR, Mass Spectrometry) ATEEEEN € 372 STlie

UV-Vis Spectrophotometry

Determination of Amax

Application Testing

(e.g., Dyeing of Polyester)

Click to download full resolution via product page

Caption: A flowchart outlining the key stages from synthesis to the application testing of
Disperse Red 74.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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